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Compound of Interest

Compound Name: 4-n-Propylthiophenol

Cat. No.: B7724607 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the health and safety information currently available

for 4-n-Propylthiophenol (CAS No. 4527-44-0). Due to a notable scarcity of toxicological data

specific to this compound, this document also draws upon information from related aryl thiols,

such as thiophenol, to infer potential hazards and provide guidance on safe handling practices.

All data derived from surrogate compounds are clearly indicated. This guide is intended to

support risk assessments and the implementation of appropriate safety protocols in a

laboratory setting.

Chemical and Physical Properties
A summary of the known physical and chemical properties of 4-n-Propylthiophenol is
provided below. A significant portion of quantitative data for this specific compound is not

readily available in the public domain; therefore, some data for the related compound 4-

propylphenol is included for comparative purposes and should be interpreted with caution.
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Property Value Source(s)

Molecular Formula C₉H₁₂S
--INVALID-LINK--, --INVALID-

LINK--

Molecular Weight 152.26 g/mol
--INVALID-LINK--, --INVALID-

LINK--

CAS Number 4527-44-0
--INVALID-LINK--, --INVALID-

LINK--

Appearance Colorless to pale yellow liquid --INVALID-LINK--

Solubility
Limited in water; Soluble in

organic solvents

--INVALID-LINK--, --INVALID-

LINK--

Boiling Point Data not available

Melting Point Data not available

Density Data not available

Vapor Pressure Data not available

Flash Point Data not available

Note: The following data is for 4-propylphenol (CAS 645-56-7) and is provided for reference

only.

Property (4-propylphenol) Value Source(s)

Boiling Point
232.00 to 233.00 °C @ 760.00

mm Hg
--INVALID-LINK--

Melting Point 21 - 22 °C --INVALID-LINK--

Density 0.980-0.986 g/cm³ --INVALID-LINK--

Hazard Identification and Classification
Specific GHS classification for 4-n-Propylthiophenol is not consistently reported across all

sources. However, based on the known hazards of thiophenols, it should be handled as a
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hazardous substance. The primary hazards associated with thiophenols include:

Toxicity: Thiols can be toxic if swallowed, in contact with skin, or if inhaled.

Irritation: Can cause skin and eye irritation.

Stench: Possesses a strong, unpleasant odor.

It is crucial to handle 4-n-Propylthiophenol with appropriate engineering controls and personal

protective equipment to minimize exposure.

Toxicological Information
Detailed toxicological studies on 4-n-Propylthiophenol are not available in the reviewed

literature. The following information is based on studies of thiophenol and other related

aromatic thiols and should be considered as indicative of potential hazards.

Acute Toxicity
No specific LD50 (lethal dose, 50%) values for 4-n-Propylthiophenol were found. For the

parent compound, thiophenol, acute toxicity is high. The toxic effects are characterized by

central nervous system stimulation followed by depression, potentially leading to coma and

death at high doses.

Skin and Eye Irritation
While no specific skin or eye irritation data for 4-n-Propylthiophenol is available, thiophenols

are generally considered to be skin and eye irritants. Direct contact should be avoided.

Genotoxicity, Carcinogenicity, and Reproductive Toxicity
There is no data available to assess the genotoxic, carcinogenic, or reproductive toxicity of 4-n-
Propylthiophenol.

Experimental Protocols
Due to the lack of specific toxicological studies on 4-n-Propylthiophenol, detailed

experimental protocols for this compound cannot be provided. However, this section outlines
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the general methodologies for key toxicological assays that would be employed to assess the

safety of a substance like 4-n-Propylthiophenol.

Acute Oral Toxicity (OECD 423)
Objective: To determine the acute oral toxicity of a substance.

Animal Model: Typically rats or mice.

Procedure:

Animals are fasted prior to dosing.

A single dose of the substance is administered by gavage.

A stepwise procedure is used with a limited number of animals at each step. The outcome

of each step determines the dose for the next.

Animals are observed for a set period (e.g., 14 days) for signs of toxicity and mortality.

The LD50 value is estimated based on the results.

Skin Irritation/Corrosion (OECD 404)
Objective: To assess the potential of a substance to cause skin irritation or corrosion.

Animal Model: Typically albino rabbits.

Procedure:

A small area of the animal's skin is shaved.

A measured amount of the test substance is applied to the skin under a gauze patch.

The patch is left in place for a specified duration (e.g., 4 hours).

After removal, the skin is observed for signs of erythema (redness) and edema (swelling)

at various time points.
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The severity of the reactions is scored to determine the irritation potential.

Eye Irritation/Corrosion (OECD 405)
Objective: To determine the potential of a substance to cause eye irritation or corrosion.

Animal Model: Typically albino rabbits.

Procedure:

A single drop of the liquid substance or a measured amount of the solid substance is

instilled into one eye of the rabbit. The other eye serves as a control.

The eyes are observed for a set period, and the cornea, iris, and conjunctiva are

examined for signs of damage.

The severity of the reactions is scored to classify the substance's irritation potential.

Handling and Safety Precautions
Given the potential hazards associated with thiophenols, the following handling and safety

precautions are recommended for 4-n-Propylthiophenol.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood.

Ensure that eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles and a face shield.

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber), a lab coat, and closed-

toe shoes.

Respiratory Protection: If working outside of a fume hood or if there is a risk of generating

aerosols, use a NIOSH-approved respirator with an appropriate cartridge for organic vapors.
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Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.

Store away from incompatible materials such as strong oxidizing agents.

Due to the susceptibility of thiols to oxidation, storage under an inert atmosphere (e.g., argon

or nitrogen) is recommended.

Visualizations
Experimental Workflow: Safe Handling of 4-n-
Propylthiophenol
The following diagram outlines a general workflow for the safe handling of 4-n-
Propylthiophenol in a laboratory setting.

Caption: General workflow for the safe handling of 4-n-Propylthiophenol.

Signaling Pathway: Potential Mechanism of Thiophenol-
Induced Oxidative Stress
The toxicity of thiophenols is thought to involve the induction of oxidative stress. The following

diagram illustrates a potential signaling pathway for this process.

Caption: Potential mechanism of oxidative stress induced by thiophenols.

Conclusion
While specific health and safety data for 4-n-Propylthiophenol is limited, the information

available for the broader class of thiophenols indicates that this compound should be handled

with caution. Researchers, scientists, and drug development professionals must use

appropriate engineering controls and personal protective equipment to minimize exposure.

Further toxicological studies are necessary to fully characterize the hazard profile of 4-n-
Propylthiophenol. In the absence of such data, a conservative approach to safety is strongly

recommended.
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To cite this document: BenchChem. [4-n-Propylthiophenol: A Comprehensive Health and
Safety Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7724607#health-and-safety-information-for-4-n-
propylthiophenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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